![molecular formula C16H25Cl2NO B1423991 2-[2-(4-Chloro-2-isopropylphenoxy)ethyl]-piperidine hydrochloride CAS No. 1219967-68-6](/img/structure/B1423991.png)
2-[2-(4-Chloro-2-isopropylphenoxy)ethyl]-piperidine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis of Anti-inflammatory Agents
This compound has been utilized in the synthesis of novel anti-inflammatory agents. Specifically, derivatives have been created that show significant inhibition of COX-1 and COX-2 enzymes, which are key targets in reducing inflammation . These derivatives have been evaluated for their anti-inflammatory activity, with some showing promising results in inhibiting albumin denaturation, a process associated with inflammation .
Development of Pharmaceutical Intermediates
The piperidine derivative is used as an intermediate in the synthesis of various pharmaceuticals. Its structure is pivotal in creating compounds that may lead to the development of new medications . The versatility of this compound allows for the exploration of a wide range of pharmacological activities.
Creation of Biologically Active Piperidines
In medicinal chemistry, piperidine and its derivatives are crucial for constructing drugs. The compound can be used to synthesize biologically active piperidines that are present in several classes of pharmaceuticals and alkaloids . This highlights its importance in drug design and discovery.
Agricultural Chemical Applications
While not directly related to the exact compound, similar piperidine derivatives are used as intermediates in the creation of agrochemicals. These applications suggest that “2-[2-(4-Chloro-2-isopropylphenoxy)ethyl]-piperidine hydrochloride” could also be explored for use in agricultural chemistry to develop new herbicides or pesticides .
Research in Organic Synthesis Methods
The compound serves as a model for studying new methods of organic synthesis. Researchers can explore various intra- and intermolecular reactions leading to the formation of piperidine derivatives, which are valuable in the pharmaceutical industry .
Exploration of Piperidine’s Role in Pharmacology
Piperidine derivatives are known to play a significant role in pharmacology. The compound can be used to investigate the pharmacological applications of synthetic and natural piperidines, potentially leading to the discovery of new drugs .
properties
IUPAC Name |
2-[2-(4-chloro-2-propan-2-ylphenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24ClNO.ClH/c1-12(2)15-11-13(17)6-7-16(15)19-10-8-14-5-3-4-9-18-14;/h6-7,11-12,14,18H,3-5,8-10H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTORWIHGVXXWFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C=CC(=C1)Cl)OCCC2CCCCN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(4-Chloro-2-isopropylphenoxy)ethyl]-piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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